Cas no 865175-48-0 (4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

4-Cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a structurally complex benzothiazole derivative featuring a cyano-substituted benzamide moiety. Its key advantages include a unique molecular architecture combining a methanesulfonyl group and an allyl substituent, which may enhance reactivity and selectivity in synthetic applications. The Z-configuration of the imine bond and the presence of a dihydrobenzothiazole core contribute to its potential as an intermediate in medicinal chemistry, particularly for targeting sulfur-containing heterocycles. The compound’s functional groups offer versatility for further derivatization, making it valuable for research in drug discovery and organic synthesis. Its well-defined structure ensures reproducibility in experimental settings.
4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide structure
865175-48-0 structure
Product Name:4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
CAS No:865175-48-0
MF:C19H15N3O3S2
MW:397.47070145607
CID:6453373
Update Time:2025-05-21

4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
    • Benzamide, 4-cyano-N-[6-(methylsulfonyl)-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-
    • Inchi: 1S/C19H15N3O3S2/c1-3-10-22-16-9-8-15(27(2,24)25)11-17(16)26-19(22)21-18(23)14-6-4-13(12-20)5-7-14/h3-9,11H,1,10H2,2H3
    • InChI Key: SKTUPFSYRFKZNB-UHFFFAOYSA-N
    • SMILES: C(N=C1N(CC=C)C2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 666.3±65.0 °C(Predicted)
  • pka: -4.20±0.20(Predicted)

4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1365-1089-2μmol
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1365-1089-5μmol
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1365-1089-10μmol
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1365-1089-20μmol
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1365-1089-1mg
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1365-1089-2mg
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1365-1089-3mg
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1365-1089-4mg
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1365-1089-5mg
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1365-1089-10mg
4-cyano-N-[(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
865175-48-0 90%+
10mg
$79.0 2023-05-17

Additional information on 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Recent Advances in the Study of 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 865175-48-0)

The compound 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 865175-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of 865175-48-0 as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The compound's benzothiazole core, coupled with the cyano and methanesulfonyl functional groups, contributes to its high binding affinity and selectivity. Structural-activity relationship (SAR) analyses have demonstrated that the prop-2-en-1-yl substituent enhances the compound's bioavailability and metabolic stability, making it a promising candidate for further drug development.

In vitro and in vivo experiments have shown that 4-cyano-N-(2Z)-6-methanesulfonyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits significant anti-proliferative effects against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies reveal that the compound induces apoptosis through the activation of caspase-3 and caspase-9, while also inhibiting the PI3K/AKT/mTOR signaling pathway. These findings suggest its potential as a multi-targeted therapeutic agent.

Additionally, recent pharmacokinetic studies have evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate favorable oral bioavailability and a relatively long half-life, which are critical for its clinical translation. However, challenges such as potential off-target effects and toxicity profiles need to be addressed in future studies.

In conclusion, 865175-48-0 represents a promising scaffold for the development of novel kinase inhibitors with applications in oncology and inflammation. Ongoing research is focused on optimizing its chemical structure to improve efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.